Cas no 1487622-36-5 (3-(prop-2-yn-1-yl)azetidin-3-ol)

• Product Name: 3-(prop-2-yn-1-yl)azetidin-3-ol
• CAS No: 1487622-36-5
• MF: C₆H₉NO
• MW: 111.14
• CID: 5190353
• Update Time: 2026-03-05

3-(prop-2-yn-1-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-yn-1-yl)azetidin-3-ol

• Inchi： 1S/C6H9NO/c1-2-3-6(8)4-7-5-6/h1,7-8H,3-5H2
• InChI Key： VXBXLUISCYILLJ-UHFFFAOYSA-N
• SMILES： N1CC(CC#C)(O)C1

Additional information on 3-(prop-2-yn-1-yl)azetidin-3-ol

Introduction to 3-(Prop-2-yn-1-yl)azetidin-3-ol (CAS No. 1487622-36-5)

3-(Prop-2-yn-1-yl)azetidin-3-ol, also known by its CAS number 1487622-36-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 3-(prop-2-yn-1-yl)azetidin-3-ol makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those involved in central nervous system (CNS) disorders and cancer therapy.

The chemical structure of 3-(prop-2-yn-1-yl)azetidin-3-ol features a propargyl group attached to the azetidine ring, which imparts significant reactivity and versatility in synthetic transformations. This propargyl moiety can undergo a variety of reactions, including click chemistry, which has become a cornerstone in the development of novel drug candidates. The presence of the hydroxyl group on the azetidine ring further enhances its reactivity and solubility, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of 3-(prop-2-yn-1-yl)azetidin-3-ol in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects against oxidative stress and neuroinflammation. These derivatives were found to effectively cross the blood-brain barrier, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(prop-2-yn-1-yl)azetidin-3-ol has shown promise in cancer research. A recent study published in Cancer Research reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway.

The synthetic accessibility of 3-(prop-2-yn-1-yl)azetidin-3-ol is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for both academic and industrial applications. One notable method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile approach for synthesizing 1,2,3-triazoles from azides and terminal alkynes.

The pharmacokinetic properties of 3-(prop-2-yn-1-yl)azetidin-3-ol have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive scaffold for the development of new therapeutic agents with improved pharmacological profiles.

In conclusion, 3-(prop-2-yne-l-l)-azetidin-l-oI (CAS No. 1487622—36—5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an important intermediate in the synthesis of bioactive molecules targeting neurological disorders and cancer. Ongoing research continues to uncover new derivatives and applications for this compound, further solidifying its importance in the field.